![molecular formula C14H19N4+ B1194166 Amprolium ion CAS No. 13082-85-4](/img/structure/B1194166.png)
Amprolium ion
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Overview
Description
Amprolium(1+) is a pyridinium ion that is the cationic portion of amprolium, a veterinary drug which is used for prevention of coccidiosis in poultry and cattle. It has a role as a coccidiostat.
Amprolium is a coccidiostat used in poultry.
A veterinary coccidiostat that interferes with THIAMINE metabolism.
See also: Amprolium (active moiety of).
Scientific Research Applications
1. Veterinary Medicine Residue Analysis
Amprolium, a quaternary ammonium compound, is used in treating coccidiosis. Its residues in animal products like eggs are a concern. A method using Capillary Zone Electrophoresis (CZE) has been developed to analyze amprolium residues in eggs. This method is significant for ensuring food safety and monitoring veterinary drug residues in animal products (Martínez-Villalba et al., 2013).
2. Environmental Applications
Amprolium's presence in the environment, particularly in water systems, is a concern due to its use in veterinary practices. Research has shown that the roots and seeds ash of Salvadora persica can effectively remove Amprolium hydrochloride from water, demonstrating a potential environmentally friendly method for amprolium removal from contaminated water sources (Ali & Abdelhalim, 2020).
3. Chromatographic Analysis
Amprolium's behavior in chromatographic processes has been studied to understand its interaction with various mediums. The retention mechanisms of amprolium involve complex interactions, including ion exchange with surface silanol sites and partitioning of ion pairs, which are crucial for its analytical detection and quantification (Sugden, Cox, & Loscombe, 1978).
4. Spectrophotometric Determination
New methods for determining amprolium involve creating ion pairs with the inorganic complex [Co (SCN)4]−2. These methods are significant for the accurate and rapid analysis of amprolium in various forms, demonstrating the compound's detection and quantification in diverse applications (Fekria, 2002).
5. Wastewater Treatment Impact
Studies on the impact of amprolium on activated sludge in wastewater treatment revealed that high concentrations of amprolium could inhibit the performance of the sludge, particularly affecting COD removal and nitrification. This research is crucial in understanding the environmental impact of veterinary pharmaceuticals like amprolium on wastewater treatment processes (Chen et al., 2017).
properties
CAS RN |
13082-85-4 |
---|---|
Molecular Formula |
C14H19N4+ |
Molecular Weight |
243.33 g/mol |
IUPAC Name |
5-[(2-methylpyridin-1-ium-1-yl)methyl]-2-propylpyrimidin-4-amine |
InChI |
InChI=1S/C14H19N4/c1-3-6-13-16-9-12(14(15)17-13)10-18-8-5-4-7-11(18)2/h4-5,7-9H,3,6,10H2,1-2H3,(H2,15,16,17)/q+1 |
InChI Key |
IPZFPROOBOUEIG-UHFFFAOYSA-N |
SMILES |
CCCC1=NC=C(C(=N1)N)C[N+]2=CC=CC=C2C |
Canonical SMILES |
CCCC1=NC=C(C(=N1)N)C[N+]2=CC=CC=C2C |
Other CAS RN |
13082-85-4 121-25-5 |
synonyms |
Amprol Amprolium Amprolium Chloride Amprolium Hydrochloride Anticoccid Chloride, Amprolium Hydrochloride, Amprolium Hydrochloride, Noé-Socopharm Némaprol Noé Socopharm Hydrochloride Noé-Socopharm Hydrochloride Pyridinium, 1-((4-Amino-2-propyl-5-pyrimidinyl)methyl)-2-methyl-, Chloride (1:1) |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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